5-{4-[(4-bromobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C20H17BrN2O3S
• Molecular Weight: 445.3 g/mol
• IUPAC Name: 5-[[4-[(4-bromophenyl)methoxy]phenyl]methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C20H17BrN2O3S/c1-22-18(24)17(19(25)23(2)20(22)27)11-13-5-9-16(10-6-13)26-12-14-3-7-15(21)8-4-14/h3-11H,12H2,1-2H3
• InChI Key: FWYSLXUGIBQWNG-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)Br)C(=O)N(C1=S)C

Description

5-{4-[(4-bromobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BB-1, which is a derivative of thioxodihydropyrimidine. BB-1 has been synthesized using various methods, and it has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of BB-1 is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and proteins involved in cell proliferation and inflammation. BB-1 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. BB-1 has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell proliferation.
Biochemical and Physiological Effects:
BB-1 has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been reported to induce apoptosis, or programmed cell death, in cancer cells, leading to the inhibition of tumor growth. BB-1 has also been shown to inhibit the production of reactive oxygen species (ROS), which are involved in various pathological processes, including inflammation and cancer. Additionally, BB-1 has been shown to exhibit antiproliferative effects on various cancer cell lines, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

BB-1 has several advantages for lab experiments, including its high solubility in water and organic solvents, making it easy to handle and administer. BB-1 is also relatively stable under various experimental conditions, making it suitable for long-term studies. However, BB-1 also has some limitations for lab experiments, including its relatively low potency compared to other antitumor agents, making it less effective in some cancer cell lines. Additionally, BB-1 has not been extensively studied in vivo, and its pharmacokinetic properties are not fully understood.

Future Directions

Future research on BB-1 should focus on elucidating its mechanism of action and identifying its molecular targets. Additionally, further studies are needed to determine the pharmacokinetic properties of BB-1 and its potential toxicity in vivo. Further studies are also needed to evaluate the potential of BB-1 as a therapeutic agent for various inflammatory diseases and its applications in photodynamic therapy. Finally, future research should focus on synthesizing and evaluating new derivatives of BB-1 with improved potency and selectivity for specific molecular targets.

Synthesis Methods

BB-1 has been synthesized using various methods, including the Knoevenagel condensation reaction between 4-bromobenzaldehyde and 4-hydroxybenzaldehyde, followed by the reaction with 1,3-dimethyl-2-thiourea. The resulting product is then treated with acetic anhydride to obtain BB-1. Other methods for synthesizing BB-1 have also been reported, such as the reaction between 4-bromobenzyl chloride and 4-hydroxybenzaldehyde, followed by the reaction with 1,3-dimethyl-2-thiourea.

Scientific Research Applications

BB-1 has been extensively studied for its potential applications in various fields of scientific research. It has been reported to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. BB-1 has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory diseases. Additionally, BB-1 has been studied for its potential applications in the field of photodynamic therapy, where it has been shown to exhibit promising results as a photosensitizer.